Cas no 65497-07-6 (Esculentoside A)

Esculentoside A is a triterpenoid saponin derived from the roots of Phytolacca esculenta, a plant traditionally used in herbal medicine. This compound exhibits notable anti-inflammatory and immunomodulatory properties, making it a subject of interest in pharmacological research. Its mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which contributes to its potential therapeutic applications in inflammatory conditions. Esculentoside A also demonstrates low cytotoxicity, enhancing its suitability for further biomedical studies. The compound is characterized by high purity and stability, ensuring reliable performance in experimental settings. Its well-defined molecular structure allows for precise investigation into its biological activities and interactions.

Esculentoside A structure

Product Name:Esculentoside A

CAS No:65497-07-6

MF:C₄₂H₆₆O₁₆

MW:826.963855266571

MDL:MFCD30488995

CID:58350

PubChem ID:14132358

Update Time:2025-05-27

Esculentoside A Chemical and Physical Properties

Names and Identifiers

- Esculentoside A
- (2b,3b,4a,20b)-3-((4-O-beta-D-Glucopyranosyl-beta-D-xylopyranosyl)oxy)-2,23-dihydroxyolean-12-ene-28,29-dioic acid 29-methyl ester
- PHYTOLACCOSIDE E
- Esculentoside
- Phytolacaponin E
- Phytolaccasaponin E
- Esculentoside A, 98%, from Phytolacca acinosa Roxb.
- Olean-12-ene-28,29-dioic acid, 3-[(4-O-β-D-glucopyranosyl-β-D-xylopyranosyl)oxy]-2,23-dihydroxy-, 29-methyl ester, (2β,3β,4α,20β)-
- Esculentoside A USP/EP/BP
- FT-0688340
- DTXSID60867156
- Olean-12-ene-28,29-dioic acid, 2,23-dihydroxy-3-((4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy)-, 29-methyl ester, (2-beta,3-beta,4-alpha,20-beta)-
- 1-Acetyl-5-bromo-4-chloro-1H-indol-3-ylacetate
- 10-[4,5-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- CHEBI:188131
- 4-o-(2,23,28-trihydroxy-29-methoxy-28,29-dioxoolean-12-en-3-yl)pentopyranosyl hexopyranoside
- Olean-12-ene-28,29-dioic acid, 3-((4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy)-2,23-dihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
- Esculentoside-A
- PD065175
- 10-[3,4-Dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS015897137
- EX-A8013P
- CHEMBL237885
- HY-N0632
- s9216
- CCG-270513
- CS-0009623
- (2S,4aR,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS030528255
- AS-76755
- DTXSID201317090
- Olean-12-ene-28,29-dioic acid,3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-2,23-dihydroxy-,29-methyl ester, (2b,3b,4a,20b)-
- NS00093711
- Phytolaccoside E (Esculentoside A)
- (2S,4aR,6aS,6bR,8aR,9R,10R,11S,12aR,12bR,14bS)-10-(((2S,3R,4R,5R)-3,4-Dihydroxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-11-hydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12
- MDL： MFCD30488995
- Inchi： 1S/C42H66O16/c1-37-11-13-40(4)20(21(37)15-42(14-12-37,35(51)52)36(53)54-6)7-8-26-38(2)16-22(45)32(39(3,19-44)25(38)9-10-41(26,40)5)58-33-30(49)28(47)24(18-55-33)57-34-31(50)29(48)27(46)23(17-43)56-34/h7,21-34,43-50H,8-19H2,1-6H3,(H,51,52)/t21-,22-,23+,24+,25+,26+,27+,28-,29-,30+,31+,32-,33-,34-,37-,38-,39-,40+,41+,42-/m0/s1
- InChI Key： LCWHVPVEMRQLCE-OWRBLJEPSA-N
- SMILES： [C@]12([H])CC=C3[C@]4([H])C[C@@](CC[C@]4(C)CC[C@@]3(C)[C@]1(C)CC[C@@]1([H])[C@](C)(CO)[C@@H](O[C@@H]3OC[C@@H](O[C@H]4[C@H](O)[C@H]([C@H](O)[C@@H](CO)O4)O)[C@H](O)[C@H]3O)[C@@H](O)C[C@]21C)(C(=O)O)C(=O)OC

Computed Properties

Exact Mass: 826.43500
Monoisotopic Mass: 826.435086
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 58
Rotatable Bond Count: 9
Complexity: 1610
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 20
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 262

Experimental Properties

Color/Form: White powder
Density: 1.4±0.1 g/cm3
Melting Point: >192°C (dec.)
Boiling Point: 935.8±65.0 °C at 760 mmHg
Flash Point: 275.1±27.8 °C
Refractive Index: 1.619
Solubility: Soluble in DMSO (a little) \ methanol (a little)
PSA: 262.36000
LogP: 0.61740
pka: 4.39±0.70(Predicted)

Esculentoside A Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： 24/25
Storage Condition：−20°C

Esculentoside A Customs Data

HS CODE：29389090

Esculentoside A Pricemore >>

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